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Compound of Interest

Compound Name: Dasatinib intermediate-1

Cat. No.: B023545 Get Quote

Disclaimer: The term "Dasatinib intermediate-1" is not universally standardized and may refer

to several different chemical compounds used in the synthesis of Dasatinib. It is imperative for

researchers to identify the specific intermediate by its chemical name and CAS number and

consult the corresponding Safety Data Sheet (SDS) before handling. This guide provides

essential safety and logistical information based on the known hazards of Dasatinib and its

documented intermediates, but it should be used as a supplement to, not a replacement for, a

substance-specific SDS.

Dasatinib and its precursors are potent pharmaceutical compounds that require stringent safety

protocols to prevent exposure and ensure the well-being of laboratory personnel. The following

information outlines the potential hazards, necessary personal protective equipment (PPE),

and operational and disposal plans for handling these substances.

Hazard Identification and Data Presentation
Given the potent biological activity of Dasatinib, its intermediates should be handled as

hazardous materials. The hazards of the final product are often indicative of the risks

associated with its late-stage precursors.

Table 1: Hazard Profile of Dasatinib (CAS 302962-49-8) as a Proxy for Its Intermediates
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Hazard Classification GHS Category Hazard Statement

Acute Oral Toxicity Category 3 H301: Toxic if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.

One known intermediate, N-(2-Chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-

pyrimidinyl)amino]-5-thiazolecarboxamide (CAS 302964-08-5), is described as harmful by

inhalation, in contact with skin, and if swallowed.[1] Another related compound, 2-Amino-N-(2-

chloro-6-methylphenyl)thiazole-5-carboxamide (Dasatinib Impurity 2, CAS 302964-24-5), is

known to cause skin, eye, and respiratory irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to establish a barrier between the researcher and the

hazardous substance. The "containment at source" principle, combined with appropriate PPE,

is the most effective approach.[3]

Table 2: Recommended Personal Protective Equipment for Handling Dasatinib Intermediates
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Protection Type Specification Rationale

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates. A full-face

respirator is recommended if

exposure limits are exceeded

or irritation is experienced.[4]

To prevent inhalation of

airborne powder or aerosols,

which can be harmful or toxic.

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile).

To prevent skin contact and

absorption. Double-gloving

provides an extra layer of

protection.

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[4]

To protect eyes from splashes

and airborne particles that can

cause serious damage.

Skin and Body Protection

A disposable impermeable

gown or lab coat, with

consideration for a full-body

suit for larger quantities or

higher-risk operations.[5]

To prevent contamination of

personal clothing and skin.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

To prevent contamination of

footwear and subsequent

spread outside the laboratory.

Operational and Disposal Plans
A structured workflow is essential for the safe handling and disposal of Dasatinib intermediates.

These substances should be handled in a controlled environment by trained personnel.[3][6]

Preparation and Area Setup:

Designate a specific area for handling the Dasatinib intermediate, preferably within a

certified chemical fume hood, glovebox, or other containment enclosure.[3]
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Ensure the work area is clean and uncluttered.

Cover the work surface with a disposable plastic-backed absorbent pad to contain spills.

[7]

Prepare all necessary equipment and reagents before introducing the intermediate.

Ensure a cytotoxic spill kit is readily accessible.[5]

Personal Protective Equipment (PPE) Donning:

Don PPE in the correct order: shoe covers, inner gloves, gown, respirator, face/eye

protection, and outer gloves.

Handling the Intermediate:

Perform all manipulations that may generate dust or aerosols (e.g., weighing, transferring,

dissolution) within the containment enclosure to minimize exposure.[8]

Use dedicated equipment (spatulas, glassware) for handling the compound.

If weighing, use an analytical balance inside the containment unit or use a "weighing-in-

place" technique with a closed system.

Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that have come into contact with the

intermediate using an appropriate cleaning agent.

Wipe down the exterior of all containers before removing them from the containment area.

[7]

Carefully doff PPE in a manner that avoids self-contamination, disposing of it in the

designated cytotoxic waste stream.

Wash hands thoroughly with soap and water after removing PPE.
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All waste generated from handling Dasatinib intermediates is considered hazardous and

potentially cytotoxic.

Waste Segregation:

All contaminated materials, including disposable PPE, absorbent pads, and cleaning

materials, must be segregated into a dedicated, clearly labeled cytotoxic waste container.

[9][10] These containers are typically purple or red and marked with the cytotoxic symbol.

[9][11]

Waste Containment:

Solid waste should be placed in sealed, puncture-resistant containers.

Liquid waste should be collected in sealed, leak-proof containers. Do not dispose of this

waste down the drain.

Sharps (needles, scalpels) must be placed in a designated sharps container for cytotoxic

waste.[9]

Final Disposal:

Cytotoxic waste must be disposed of through a licensed hazardous waste management

company.[9]

The primary method of disposal for cytotoxic waste is high-temperature incineration.[5][9]

Follow all institutional, local, and national regulations for hazardous waste disposal.

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling Dasatinib
intermediate-1.
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Caption: Workflow for Safe Handling of Dasatinib Intermediate-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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